N-(2-(2-(2-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-[2-[2-(2-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C22H21FN4O2S/c1-29-17-9-6-15(7-10-17)8-11-20(28)24-13-12-16-14-30-22-25-21(26-27(16)22)18-4-2-3-5-19(18)23/h2-7,9-10,14H,8,11-13H2,1H3,(H,24,28)
• InChI Key: CTDHGWHODOMGFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NCCC2=CSC3=NC(=NN23)C4=CC=CC=C4F
• Molecular Formula: C22H21FN4O2S
• Molecular Weight: 424.5 g/mol

Description

N-(2-(2-(2-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-3-(4-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C22H21FN4O2S and its molecular weight is 424.49. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anticancer Activities

Research demonstrates the synthesis and evaluation of novel derivatives similar to the compound , showing significant antioxidant and anticancer activities. One study highlighted the synthesis of compounds with enhanced antioxidant activity compared to ascorbic acid and notable anticancer efficacy against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines. These findings suggest potential therapeutic applications for such compounds in treating cancer and oxidative stress-related diseases (Tumosienė et al., 2020).

Antibacterial and Antifungal Properties

Another study focused on the synthesis of derivatives displaying significant antibacterial and antifungal activities. These activities were comparable to those of standard antibacterial and antifungal agents, indicating the potential use of these compounds in developing new antimicrobial therapies (Helal et al., 2013).

Fluorescence Applications

Further, derivatives of the compound have been explored for their fluorescent properties. A particular study synthesized fluorescent dyes from related thioamides, displaying a wide range of fluorescence with potential applications in creating color-tunable fluorophores for scientific and industrial use (Witalewska et al., 2019).

Mechanism of Action

Target of Action

Compounds with a similar 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities . These activities suggest that the compound may interact with a variety of biological targets.

Mode of Action

The exact mode of action of this compound is currently unknown. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors .

Biochemical Pathways

Given the broad range of pharmacological activities associated with similar compounds, it is likely that multiple biochemical pathways are affected .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds .

Result of Action

Similar compounds have been reported to exhibit a range of biological activities, suggesting that this compound may also have diverse molecular and cellular effects .

Action Environment

The unique electronegativity, size, lipophilicity, and electrostatic properties of fluorine and fluorinated substituents make organofluorine compounds very important in pharmaceutical chemistry, invention, and agriculture . These properties may influence the compound’s action, efficacy, and stability.